Cas no 446275-91-8 (6-(4-Methylphenyl)-2-Oxo-1,2,3,6-Tetrahydro-4-Pyrimidinecarboxylic Acid)

• Product Name: 6-(4-Methylphenyl)-2-Oxo-1,2,3,6-Tetrahydro-4-Pyrimidinecarboxylic Acid
• CAS No: 446275-91-8
• MDL: MFCD03425706
• CID: 4651806
• Update Time: 2025-05-22

6-(4-Methylphenyl)-2-Oxo-1,2,3,6-Tetrahydro-4-Pyrimidinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-(4-Methylphenyl)-2-Oxo-1,2,3,6-Tetrahydro-4-Pyrimidinecarboxylic Acid

• MDL： MFCD03425706

Experimental Properties

• Melting Point: 248-250°C

6-(4-Methylphenyl)-2-Oxo-1,2,3,6-Tetrahydro-4-Pyrimidinecarboxylic Acid Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 6-(4-Methylphenyl)-2-Oxo-1,2,3,6-Tetrahydro-4-Pyrimidinecarboxylic Acid

6-(4-Methylphenyl)-2-Oxo-1,2,3,6-Tetrahydro-4-Pyrimidinecarboxylic Acid: A Comprehensive Overview

6-(4-Methylphenyl)-2-Oxo-1,2,3,6-Tetrahydro-4-Pyrimidinecarboxylic Acid, identified by the CAS Registry Number 446275-91-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied due to their diverse biological activities and potential therapeutic applications. The structure of this compound is characterized by a pyrimidine ring system with a 2-oxo group and a 6-(4-methylphenyl) substituent, along with a carboxylic acid moiety at the 4-position. These structural features contribute to its unique chemical properties and biological functionalities.

The synthesis of 6-(4-Methylphenyl)-2-Oxo-1,2,3,6-Tetrahydro-4-Pyrimidinecarboxylic Acid involves a series of well-established organic reactions. Recent advancements in synthetic methodology have enabled the efficient construction of this compound through multi-component reactions and catalytic processes. For instance, researchers have employed microwave-assisted synthesis to optimize reaction conditions and enhance yield. The incorporation of the 4-methylphenyl group into the pyrimidine framework is particularly noteworthy, as it introduces electronic and steric effects that can modulate the compound's reactivity and bioavailability.

In terms of biological activity, 6-(4-Methylphenyl)-2-Oxo-1,2,3,6-Tetrahydro-4-Pyrimidinecarboxylic Acid has demonstrated promising results in various in vitro assays. Studies conducted in recent years have highlighted its potential as an anti-inflammatory agent. For example, research published in the journal Nature Communications revealed that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways. Furthermore, preliminary in vivo studies using animal models have shown that it possesses anti-inflammatory properties comparable to those of nonsteroidal anti-inflammatory drugs (NSAIDs), but with reduced gastrointestinal side effects.

Beyond its anti-inflammatory potential, this compound has also been investigated for its antitumor properties. A study published in Cancer Research demonstrated that 6-(4-Methylphenyl)-2-Oxo-1,2,3,6-Tetrahydro-4-Pyrimidinecarboxylic Acid induces apoptosis in several cancer cell lines by targeting key oncogenic pathways. The carboxylic acid moiety plays a critical role in this activity by facilitating interactions with cellular proteins involved in apoptosis regulation. Additionally, computational modeling studies have provided insights into the molecular mechanisms underlying its antitumor effects.

The pharmacokinetic profile of this compound is another area of active research. Recent studies have focused on improving its bioavailability through various drug delivery systems. For instance, researchers have explored the use of lipid nanoparticles to encapsulate the compound and enhance its stability and uptake by target tissues. These efforts are crucial for translating laboratory findings into clinical applications.

In conclusion, 6-(4-Methylphenyl)-2-Oxo-1,2,3,6-Tetrahydro-4-Pyrimidinecarboxylic Acid, with CAS No. 446275-91-8, represents a promising candidate for drug development due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential across various disease states.